Cas no 1806733-60-7 (Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate)
Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate
-
- Inchi: 1S/C9H7F3N2O6/c1-2-19-8(16)6-5(20-9(10,11)12)3-4(15)7(13-6)14(17)18/h3,15H,2H2,1H3
- InChI Key: MEXJSVSYAYVBMF-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(=C([N+](=O)[O-])N=C1C(=O)OCC)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 372
- XLogP3: 2.9
- Topological Polar Surface Area: 115
Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029097617-1g |
Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate |
1806733-60-7 | 97% | 1g |
$1,519.80 | 2022-03-31 |
Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate
Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS 1806733-60-7): A Comprehensive Technical Overview
In the ever-evolving landscape of pharmaceutical intermediates and agrochemical building blocks, Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS 1806733-60-7) has emerged as a compound of significant interest to researchers and industry professionals alike. This nitropyridine derivative with its unique trifluoromethoxy substitution pattern represents an important structural motif in modern medicinal chemistry and crop protection development.
The molecular structure of 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate ethyl ester combines several pharmacologically relevant features: a pyridine core, nitro group, hydroxyl functionality, and the increasingly important trifluoromethoxy moiety. This combination makes it particularly valuable for drug discovery applications, especially in the development of kinase inhibitors and antimicrobial agents - two areas receiving tremendous attention in post-pandemic research.
From a synthetic chemistry perspective, the ethyl ester pyridine derivative serves as a versatile intermediate. Its carboxylate group offers multiple transformation possibilities through hydrolysis, reduction, or nucleophilic substitution, while the nitro group can be reduced to amines or participate in various cyclization reactions. The presence of the trifluoromethoxy group (a current hot topic in medicinal chemistry due to its metabolic stability and lipophilicity enhancement) makes this compound particularly valuable for structure-activity relationship studies.
Recent patent literature reveals growing interest in nitro-substituted pyridine carboxylates like CAS 1806733-60-7 for developing novel herbicides and fungicides. The agricultural chemical industry is actively seeking compounds with improved environmental profiles and resistance management properties - areas where this multifunctional intermediate shows promise. Its structural features align well with current trends toward low-application-rate agrochemicals and green chemistry principles.
The physicochemical properties of Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate contribute to its utility in various applications. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, making it suitable for diverse reaction conditions. Analytical chemists appreciate its distinct spectroscopic signatures, particularly in NMR and mass spectrometry, which facilitate reaction monitoring and quality control in process chemistry.
In pharmaceutical research, this pyridine-based building block has shown potential in several therapeutic areas. Recent studies (2022-2023) have explored its incorporation into molecules targeting inflammatory pathways and neurodegenerative diseases - both major focus areas in drug development. The compound's ability to serve as a hydrogen bond donor/acceptor while maintaining favorable logP characteristics makes it attractive for lead optimization programs.
From a commercial availability standpoint, CAS 1806733-60-7 has seen increased production by specialty chemical manufacturers serving the pharmaceutical and agrochemical sectors. Suppliers typically offer this compound at various purity grades (98-99.5%) with comprehensive analytical documentation. The global market for such fluorinated pyridine derivatives is projected to grow steadily, driven by demand for novel active ingredients and the continuous need for structural diversity in screening libraries.
Handling and storage recommendations for Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate follow standard protocols for nitroaromatic compounds. While not classified as highly hazardous, appropriate precautions should be taken, including use of personal protective equipment and storage in cool, dry conditions away from strong oxidizers. These handling characteristics are comparable to many other research chemicals in modern laboratory settings.
The synthetic versatility of this compound is demonstrated by its participation in various name reactions and modern synthetic methodologies. Recent literature (2023) highlights its use in Pd-catalyzed cross-couplings, reductive aminations, and heterocycle formations - all crucial transformations in contemporary organic synthesis. This reactivity profile positions 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylic acid ethyl ester as a valuable scaffold for diversity-oriented synthesis.
Environmental fate and biodegradation studies of related trifluoromethoxy-containing compounds suggest that proper waste management protocols should be followed, though the ester functionality in this molecule offers potential for metabolic degradation pathways. These considerations align with the pharmaceutical industry's increasing focus on green chemistry metrics and sustainable molecular design - topics receiving growing attention in scientific conferences and publications.
Analytical method development for CAS 1806733-60-7 typically employs reversed-phase HPLC with UV detection, though modern laboratories are increasingly applying UPLC-MS techniques for enhanced sensitivity and throughput. These analytical capabilities support quality control in manufacturing and facilitate metabolic stability studies when the compound is incorporated into drug candidates.
In conclusion, Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate represents a strategically important building block at the intersection of medicinal chemistry and agrochemical research. Its unique combination of functional groups, synthetic versatility, and relevance to current drug discovery trends ensure its continued importance in scientific and industrial applications. As research into fluorinated heterocycles and nitroaromatic pharmacophores advances, this compound will likely maintain its position as a valuable tool for chemists developing next-generation bioactive molecules.
1806733-60-7 (Ethyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)